2',3'-cyclic purine nucleoside phosphorothioates

2',3'-Cyclic Purine Nucleoside Phosphorothioates are a class of small-molecule drugs that incorporate sulfur into the phosphate ester linkage, replacing one or more oxygen atoms. These compounds are known for their potential as antiviral agents due to their unique ability to inhibit viral replication by targeting viral RNA-dependent RNA polymerases. They exhibit enhanced cellular uptake and reduced toxicity compared to their conventional counterparts, making them promising candidates for therapeutic applications in treating various viral infections. The cyclic structure confers increased stability against enzymatic degradation, thereby extending the drug's efficacy within the cell. Additionally, these phosphorothioates have shown promise in preclinical studies for their ability to modulate immune responses and potentially treat autoimmune diseases.
2',3'-cyclic purine nucleoside phosphorothioates
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